Cas no 1780721-42-7 (3-{bicyclo4.1.0heptan-7-yl}propanoic acid)

• Product Name: 3-{bicyclo4.1.0heptan-7-yl}propanoic acid
• CAS No: 1780721-42-7
• Molecular Formula: C₁₀H₁₆O₂
• Molecular Weight: 168.232843399048
• CID: 5712837
• PubChem ID: 84731752

3-{bicyclo4.1.0heptan-7-yl}propanoic acid Properties

Names and Identifiers

• 3-{bicyclo[4.1.0]heptan-7-yl}propanoicacid
• 3-{bicyclo[4.1.0]heptan-7-yl}propanoic acid
• 1780721-42-7
• EN300-1457325
• Bicyclo[4.1.0]heptane-7-propanoic acid
• 3-{bicyclo4.1.0heptan-7-yl}propanoic acid

• InChIKey： ZJRASQAUTRHVTF-UHFFFAOYSA-N
• Inchi： 1S/C10H16O2/c11-10(12)6-5-9-7-3-1-2-4-8(7)9/h7-9H,1-6H2,(H,11,12)
• SMILES： OC(CCC1C2CCCCC21)=O

Computed Properties

• Exact Mass: 168.115029749g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 168.115029749g/mol
• Heavy Atom Count: 12
• Complexity: 176
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Boiling Point: 279.6±8.0 °C(Predicted)
• pka: 4.76±0.10(Predicted)
• Density: 1.092±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Carbocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Carbocyclic fatty acids